Cas no 591-84-4 (2-methylpropyl thiocyanate)

• Product Name: 2-methylpropyl thiocyanate
• CAS No: 591-84-4
• MF: C₅H₉NS
• MW: 115.196659803391
• CID: 1613660
• PubChem ID: 136377
• Update Time: 2025-04-21

2-methylpropyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl thiocyanate
• thiocyanic acid, 2-methylpropyl ester
• SCHEMBL2044629
• 43T0L060KB
• 591-84-4
• ISOBUTYL SULFOCYANATE
• DTXSID70207847
• ISOBUTYL THIOCYANATE [MI]
• Q27258666
• Isobutyl-thiocyanat
• Isobutyl Thiocyanate
• UNII-43T0L060KB

• Inchi： 1S/C5H9NS/c1-5(2)3-7-4-6/h5H,3H2,1-2H3
• InChI Key： BLSFLVKIPDSJJL-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C)C

Computed Properties

• Exact Mass: 115.04567
• Monoisotopic Mass: 115.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 79.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates Thiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocyanates